(6alpha,17alpha)-6,17-Dihydroxy-19-norpregn-4-en-20-yn-3-one
(6alpha,17alpha)-6,17-Dihydroxy-19-norpregn-4-en-20-yn-3-one
Brand Name:
Vulcanchem
CAS No.:
438244-33-8
VCID:
VC0044128
InChI:
InChI=1S/C20H26O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,10,13-15,17-18,22-23H,4-9,11H2,2H3/t13-,14-,15-,17+,18+,19+,20-/m1/s1
SMILES:
CC12CCC3C4CCC(=O)C=C4C(CC3C1CCC2(C#C)O)O
Molecular Formula:
C20H26O3
Molecular Weight:
314.4 g/mol
(6alpha,17alpha)-6,17-Dihydroxy-19-norpregn-4-en-20-yn-3-one
CAS No.: 438244-33-8
Cat. No.: VC0044128
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 438244-33-8 |
|---|---|
| Molecular Formula | C20H26O3 |
| Molecular Weight | 314.4 g/mol |
| IUPAC Name | (6S,8R,9S,10R,13S,14S,17S)-17-ethynyl-6,17-dihydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C20H26O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,10,13-15,17-18,22-23H,4-9,11H2,2H3/t13-,14-,15-,17+,18+,19+,20-/m1/s1 |
| Standard InChI Key | RONQVEAZNZIVHW-PYMHPSGOSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H]3[C@H]4CCC(=O)C=C4[C@H](C[C@H]3[C@@H]1CC[C@@]2(C#C)O)O |
| SMILES | CC12CCC3C4CCC(=O)C=C4C(CC3C1CCC2(C#C)O)O |
| Canonical SMILES | CC12CCC3C4CCC(=O)C=C4C(CC3C1CCC2(C#C)O)O |
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